Cas no 125326-08-1 ((S)-form-Androbine)
(S)-form-Androbine structure
Product Name:(S)-form-Androbine
CAS No:125326-08-1
MF:C21H25NO5
MW:371.426906347275
CID:2029768
Update Time:2025-04-21
(S)-form-Androbine Chemical and Physical Properties
Names and Identifiers
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- (S)-form-Androbine
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- Inchi: 1S/C21H25NO5/c1-22-8-7-12-10-14(23)19(25-2)18-16(12)13(22)6-5-11-9-15(24)20(26-3)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3
- InChI Key: UPDCPGFCIDXGDU-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2C(CCC3C4=C(C=C(C(=C42)OC)O)CCN3C)=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- XLogP3: 1.445
(S)-form-Androbine Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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